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Compound of Interest

Compound Name: Npy5RA-972

Cat. No.: B1680075 Get Quote

Npy5RA-972 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance for optimizing dose-response curve experiments

using Npy5RA-972, a selective antagonist for the Neuropeptide Y Receptor Y5 (NPY5R).

Frequently Asked Questions (FAQs)
Q1: What is Npy5RA-972 and what is its primary mechanism of action?

A1: Npy5RA-972 is a potent and selective antagonist for the Neuropeptide Y Receptor Y5

(NPY5R), a G-protein coupled receptor (GPCR).[1][2] Its primary mechanism involves

competitive inhibition, where it binds to the NPY5R without activating it, thereby blocking the

endogenous ligand, Neuropeptide Y (NPY), from binding and initiating downstream signaling.

[1] This action inhibits the orexigenic (appetite-stimulating) effects and other physiological

processes mediated by NPY at this receptor.[1]

Q2: What are the key signaling pathways affected by NPY5R activation that Npy5RA-972
inhibits?

A2: The NPY5R is a member of the Gi/o-protein-coupled receptor family.[2] Upon activation by

NPY, it primarily inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP

(cAMP) levels. Additionally, NPY5R activation has been shown to stimulate the mitogen-

activated protein kinase (MAPK/ERK) pathway. Npy5RA-972 blocks these signaling cascades

by preventing the initial receptor activation.
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Preparation

Assay Steps

Data Analysis

1. Culture & Harvest
HEK293-NPY5R Cells

2. Prepare Serial Dilution
of Npy5RA-972

4. Plate Cells
(2,500 cells/well)

3. Prepare NPY (EC80)
+ Forskolin Solution

5. Add Npy5RA-972
(Incubate 30 min)

6. Add NPY/Forskolin
(Incubate 30 min)

7. Add cAMP Detection
Reagents (Incubate 60 min)

8. Read Plate

9. Normalize Data & Plot
Dose-Response Curve

10. Calculate IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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